5,6-dimethyl-N4-(2-methylphenyl)-N2-(pyridin-2-ylmethyl)pyrimidine-2,4-diamine

• Molecular Formula: C19H21N5
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 5,6-dimethyl-4-N-(2-methylphenyl)-2-N-(pyridin-2-ylmethyl)pyrimidine-2,4-diamine
• InChI: InChI=1S/C19H21N5/c1-13-8-4-5-10-17(13)23-18-14(2)15(3)22-19(24-18)21-12-16-9-6-7-11-20-16/h4-11H,12H2,1-3H3,(H2,21,22,23,24)
• InChI Key: IFRMQNLZGQSNTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=NC(=NC(=C2C)C)NCC3=CC=CC=N3

Description

5,6-dimethyl-N4-(2-methylphenyl)-N2-(pyridin-2-ylmethyl)pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C19H21N5 and its molecular weight is 319.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The titled compound was synthesized according to the procedure described for preparation of N4-cyclopentyl-5,6-dimethyl-N2-(pyridin-2-ylmethyl)pyrimidine-2,4-diamine (Example 29) using o-toluidine instead of cyclopentanamine. The crude material was purified by column chromatography eluting with mixture of chloroform/ethanol/20% water solution of ammonia (200:10:1), and then the final product was washed with diethyl ether to afford the titled compound as a white solid. 1H NMR (300 MHz, CDCl3) δ ppm 2.08 (s, 3H), 2.27 (s, 3H), 2.34 (s, 3H), 4.66 (d, J=3.2 Hz, 2H), 5.70 (bs, 1H), 6.14 (s, 1H), 7.01 (t, J=6.3 Hz, 1H), 7.13 (t, J=6.3 Hz, 2H), 7.18 (d, J=7.5 Hz, 1H), 7.24 (d, J=7.8 Hz, 1H), 7.58 (t, J=7.8 Hz, 1H), 7.84 (d, J=7.8 Hz, 1H), 8.54 (d, J=4.8 Hz, 1H); MS (ESI) m/z 320.7 (M+1)+.